Cas no 1272732-77-0 ((R)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine)

(R)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine structure
1272732-77-0 structure
Product Name:(R)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine
CAS No:1272732-77-0
MF:C9H8F3NO
MW:203.1611328125
CID:4760988
PubChem ID:130619539
Update Time:2024-11-07

(R)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-6-(trifluoromethyl)-2,3-dihydrobenzofuran-3-amine
    • 1272732-77-0
    • G64717
    • (3r)-6-(trifluoromethyl)-2,3-dihydrobenzo[b]furan-3-ylamine
    • (3R)-6-(trifluoromethyl)-2,3-dihydro-1-benzofuran-3-amine
    • (R)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine
    • Inchi: 1S/C9H8F3NO/c10-9(11,12)5-1-2-6-7(13)4-14-8(6)3-5/h1-3,7H,4,13H2/t7-/m0/s1
    • InChI Key: NLRNETOWPNISMQ-ZETCQYMHSA-N
    • SMILES: FC(C1C=CC2=C(C=1)OC[C@@H]2N)(F)F

Computed Properties

  • Exact Mass: 203.05579836g/mol
  • Monoisotopic Mass: 203.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.2

(R)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine Pricemore >>

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